Cas no 21409-35-8 (1-OCTYLGUANIDINE HEMISULFATE 97)

• Product Name: 1-OCTYLGUANIDINE HEMISULFATE 97
• CAS No: 21409-35-8
• MF: C₁₈H₄₄N₆O₄S
• MW: 440.644762992859
• CID: 249709
• PubChem ID: 24863878
• Update Time: 2025-08-05

1-OCTYLGUANIDINE HEMISULFATE 97 Chemical and Physical Properties

Names and Identifiers

• 1-OCTYLGUANIDINE HEMISULFATE 97
• (E)-imino-N-octylmethanediaminium sulfate
• 1-Octylguanidine heMisulfate
• 1-Octylguanidine hemisulfate salt
• 2-octylguanidine
• DTTVLDRWEFQROK-UHFFFAOYSA-N
• N-octylguanidine hemisulfate
• 21409-35-8
• 1-Octylguanidine hemisulfate, 97%
• 2-octylguanidine;sulfuric acid
• G90058

• MDL： MFCD00134576
• Inchi： 1S/2C9H21N3.H2O4S/c2*1-2-3-4-5-6-7-8-12-9(10)11;1-5(2,3)4/h2*2-8H2,1H3,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key： DTTVLDRWEFQROK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(=C(/N)\N)/CCCCCCCC.N(=C(/N)\N)/CCCCCCCC

Computed Properties

• Exact Mass: 269.140927
• Monoisotopic Mass: 269.140927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Color/Form: White powder
• Boiling Point: 250°Cat760mmHg
• Flash Point: 105°C
• Refractive Index: 1.492
• Solubility: Not determined

1-OCTYLGUANIDINE HEMISULFATE 97 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：MF5500000
• Hazardous Material Identification：

Additional information on 1-OCTYLGUANIDINE HEMISULFATE 97

Introduction to 1-OCTYLGUANIDINE HEMISULFATE 97 and Its Applications in Modern Chemical Research

1-OCTYLGUANIDINE HEMISULFATE 97 is a high-purity compound with the CAS number 21409-35-8, widely recognized for its significance in the field of chemical and pharmaceutical research. This compound, characterized by its hemisulfate salt form, has garnered considerable attention due to its versatile applications in drug development, biochemical assays, and material science. The octyl group in its molecular structure contributes to enhanced solubility and stability, making it an invaluable asset in various laboratory settings.

The chemical structure of 1-OCTYLGUANIDINE HEMISULFATE 97 consists of a guanidine core substituted with an octyl chain, which imparts unique physicochemical properties. Guanidine derivatives are well-documented for their role as bioactive molecules, often serving as intermediates in the synthesis of pharmaceuticals and agrochemicals. The hemisulfate form further enhances its reactivity and compatibility with other chemical entities, facilitating its use in complex synthetic pathways.

In recent years, 1-OCTYLGUANIDINE HEMISULFATE 97 has been extensively studied for its potential in modulating biological processes. Research has highlighted its role as a component in enzyme inhibition studies, where it acts as a competitive inhibitor due to its structural similarity to natural guanidine derivatives found in biological systems. This property makes it particularly useful in biochemical research aimed at understanding enzyme mechanisms and developing targeted therapeutics.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues in material science. These complexes are being explored for their applications in catalysis, where they serve as efficient catalysts or co-catalysts in various organic transformations. The octyl group's hydrophobic nature enhances the compound's interaction with organic substrates, improving reaction yields and selectivity.

Recent advancements in pharmaceutical research have demonstrated the utility of 1-OCTYLGUANIDINE HEMISULFATE 97 in the development of novel drug formulations. Its incorporation into drug delivery systems has shown promise in enhancing bioavailability and reducing side effects. The compound's hemisulfate salt form ensures better dissolution rates, which is critical for oral and parenteral drug administration. Studies have indicated that formulations containing this compound exhibit improved pharmacokinetic profiles, making them more effective in clinical settings.

The synthesis of 1-OCTYLGUANIDINE HEMISULFATE 97 involves meticulous chemical processes that ensure high purity and yield. Industrial-scale production requires precise control over reaction conditions, including temperature, pH, and solvent selection. Advances in synthetic methodologies have enabled the production of this compound with minimal impurities, meeting the stringent requirements of pharmaceutical applications.

From a regulatory perspective, 1-OCTYLGUANIDINE HEMISULFATE 97 is classified as a non-hazardous compound under standard safety guidelines. Its stability under various storage conditions makes it an ideal candidate for long-term research projects. However, proper handling protocols must be followed to prevent degradation or contamination during storage and transportation.

The environmental impact of using 1-OCTYLGUANIDINE HEMISULFATE 97 has also been a subject of interest. Studies have shown that when disposed of properly, this compound does not pose significant environmental risks. Efforts are ongoing to develop sustainable synthetic routes that minimize waste generation and energy consumption without compromising quality.

In conclusion, 1-OCTYLGUANIDINE HEMISULFATE 97 (CAS no. 21409-35-8) is a multifaceted compound with broad applications across chemical research and pharmaceutical development. Its unique properties make it indispensable in enzyme studies, metal complexation, and drug formulation. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in multiple scientific disciplines.